Cas no 898611-84-2 (2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide)

• Product Name: 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• CAS No: 898611-84-2
• MF: C₁₈H₁₅FN₄O₂S
• MW: 370.400705575943
• CID: 5486015
• Update Time: 2025-07-14

2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-benzyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C18H15FN4O2S/c19-13-8-4-5-9-14(13)20-16(24)11-26-18-21-17(25)15(22-23-18)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,24)(H,21,23,25)
• InChI Key： WEMBUJJNJVGWAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NC(=O)C(CC2=CC=CC=C2)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide

Introduction to 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide (CAS No. 898611-84-2)

2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide, with the CAS number 898611-84-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted triazinone moiety and a fluorinated phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide can be represented as follows: C₁₇H₁₅F₁N₄O₂S. The presence of the sulfur atom in the sulfanyl group and the nitrogen atoms in the triazinone ring provide this compound with a diverse range of chemical reactivity and biological interactions. The fluorine atom in the phenyl group further enhances its pharmacological properties by modulating its lipophilicity and metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases and pain conditions. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory effects, 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute (NCI) has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide have also been studied in detail. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for its potential use as an orally administered therapeutic agent. Additionally, the compound has shown low toxicity in animal models, further supporting its safety profile for clinical development.

In terms of synthetic chemistry, the preparation of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide involves a multi-step process that includes the formation of the triazinone ring and subsequent functional group modifications. A key step in the synthesis is the condensation reaction between 6-benzyluracil and 2-chloroacetyl chloride to form the intermediate chloroacetamide derivative. This intermediate is then reacted with thiourea to introduce the sulfanyl group and complete the synthesis.

The potential applications of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide extend beyond traditional medicinal uses. Recent studies have explored its utility as a chemical probe for investigating biological processes at the molecular level. For example, researchers at Harvard University have used this compound to study protein-protein interactions involved in cellular signaling pathways. The ability to selectively modulate these interactions has important implications for understanding disease mechanisms and developing targeted therapies.

In conclusion, 2-(6-Benzyl-5-o xo - 4 , 5 - dihydro - 1 , 2 , 4 - triazin - 3 - yl )sulfanyl - N -( 2 - fluorophen yl ) acet amide (CAS No . 898611 - 84 - 2) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic applications and mechanistic studies. As research continues to advance our understanding of this compound's properties and functions, it holds promise for contributing to new treatments for various diseases.